2-[(4-chlorobenzyl)thio]-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile

• IUPAC Name: 2-[(4-chlorophenyl)methylsulfanyl]-6-thiophen-2-yl-4-(trifluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C18H10ClF3N2S2/c19-12-5-3-11(4-6-12)10-26-17-13(9-23)14(18(20,21)22)8-15(24-17)16-2-1-7-25-16/h1-8H,10H2
• InChI Key: XOULUVBUXKOVNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC3=CC=C(C=C3)Cl
• Molecular Formula: C18H10ClF3N2S2
• Molecular Weight: 410.9 g/mol
• CAS RN: 330551-79-6

Description

2-[(4-chlorobenzyl)thio]-6-(2-thienyl)-4-(trifluoromethyl)nicotinonitrile, also known as D4476, is a small molecule inhibitor that has been widely used in scientific research. It is a potent and selective inhibitor of the protein kinase CK1, which plays a crucial role in many cellular processes such as DNA repair, cell cycle progression, and circadian rhythms.

Scientific Research Applications

Synthesis and Chemical Properties

• Novel heterocycles have been developed by reacting 2-chloronicotinonitrile with thioureas, leading to the synthesis of pyrido[2,3-d]pyrimido-[2,1-b][1,3]thiazine ring systems. These compounds exhibit unique chemical properties and potential applications in the development of new pharmaceuticals and materials (Coppola & Shapiro, 1981).

Antitumor and Antimicrobial Activities

• Compounds derived from nicotinonitrile, specifically 4-(4-chlorophenyl)-3-cyano-2-(β-O-glycosyloxy)-6-(thien-2-yl)-nicotinonitrile, have shown antitumor and antimicrobial activities. These findings suggest potential applications in the development of new anticancer and antibacterial agents (El‐Sayed et al., 2011).

Microwave-Assisted Synthesis

• Microwave-assisted synthesis techniques have been applied to create nicotinonitrile and/or arene-linked bis(chromene-thiazoles), demonstrating efficient preparation methods that could be beneficial for pharmaceutical and material science research. These compounds have shown promise as new inhibitors against MRSA and VRE strains, highlighting their potential use in addressing antibiotic resistance (Mekky & Sanad, 2022).

Photoinduced Intramolecular Charge Transfer

• Research on substituent-dependent photoinduced intramolecular charge transfer in N-aryl-substituted trans-4-aminostilbenes, including compounds related to nicotinonitrile derivatives, has revealed insights into their photochemical behavior. These findings are significant for the development of photoactive materials and understanding the fundamental aspects of photophysics (Yang et al., 2004).